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Compound Name: MS143
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the thermal stability and chemical resistance of MS-143,
a fluoropolymer-based lubricant. Composed primarily of low molecular weight
polytetrafluoroethylene (PTFE), MS-143 offers exceptional performance in demanding
environments where thermal and chemical stresses are a primary concern. This document
provides a comprehensive overview of its performance characteristics, supported by
guantitative data, detailed experimental methodologies, and visual representations of key
concepts.

Executive Summary

MS-143 is a versatile dry lubricant and release agent renowned for its high thermal stability,
broad chemical inertness, and low coefficient of friction.[1][2][3] Its properties are largely
derived from the robust carbon-fluorine bonds of its primary component, PTFE. This guide
summarizes the key performance metrics of MS-143, with a focus on its thermal decomposition
profile and its resistance to a wide array of chemical agents. The information presented herein
is critical for professionals in research and development who require a lubricant that can
maintain its integrity and performance under extreme conditions.

Thermal Stability

The thermal stability of a lubricant is a critical parameter that dictates its operational
temperature range and service life. MS-143, leveraging the inherent properties of PTFE,
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exhibits excellent performance at elevated temperatures.

Quantitative Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are standard
methods for quantifying the thermal stability of materials. While specific TGA and DSC data for
the MS-143 product line is proprietary, the following tables summarize representative data for
low molecular weight PTFE, the primary constituent of MS-143.

Table 1: Thermal Properties of Low Molecular Weight PTFE (Representative of MS-143)

Property Value Test Method
Melting Point ~327 °C (621 °F) DSC
Onset of Decomposition > 400 °C (752 °F) TGA

Maximum Service Temperature  Up to 260 °C (500 °F)

Table 2: Representative TGA Data for PTFE in an Inert Atmosphere

Temperature (°C) Weight Loss (%)

400 <1

500 ~5

587 Onset of significant decomposition
617 Peak decomposition

Note: The thermal stability can be influenced by the presence of oxygen and other
environmental factors.[4]

Experimental Protocol: Thermogravimetric Analysis
(TGA)

The thermal stability of MS-143 can be evaluated using a standard methodology such as ASTM
E1131, "Standard Test Method for Compositional Analysis by Thermogravimetry."
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Objective: To determine the temperature at which the lubricant begins to decompose and to
quantify its mass loss as a function of temperature.

Apparatus: A thermogravimetric analyzer capable of controlled heating in a specified
atmosphere.

Procedure:

o Asmall, precisely weighed sample of the cured MS-143 lubricant is placed in the TGA
furnace.

e The furnace is heated at a controlled rate (e.g., 10 °C/min) in a controlled atmosphere
(typically nitrogen or air).

e The mass of the sample is continuously monitored as the temperature increases.

e The resulting data is plotted as a TGA curve, showing the percentage of weight loss versus
temperature.

Data Analysis: The onset of decomposition is identified as the temperature at which a
significant weight loss begins. The TGA curve provides a detailed profile of the lubricant's
thermal degradation.

Sample Preparation TGA Analysis Data Interpretation
Obtain Cured Precisely Weigh Place Sample in Heat at Controlled Continuously Plot TGA Curve Determine Onset of
—| —| —| =
MS-143 Sample Sample TGA Furnace Rate in N2/Air Monitor Mass (Weight % vs. Temp) Decomposition

Click to download full resolution via product page

TGA Experimental Workflow

Chemical Resistance

MS-143 is characterized by its exceptional chemical inertness, a property inherited from its
PTFE composition. The strong carbon-fluorine bonds in PTFE are highly resistant to attack by
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a wide range of chemicals.

Chemical Compatibility Data

The following table summarizes the chemical resistance of PTFE, and by extension MS-143, to

a variety of common chemical classes. The ratings are based on immersion testing at ambient

temperature unless otherwise specified.

Table 3: Chemical Resistance of PTFE (Representative of MS-143)

Chemical Class

Specific Examples

Resistance Rating

Sulfuric Acid, Hydrochloric

Acids (Strong & Weak) ) o ] ) ] Excellent
Acid, Nitric Acid, Acetic Acid
Sodium Hydroxide, Potassium

Bases (Strong & Weak) Hydroxide, Ammonium Excellent
Hydroxide

) Alcohols, Ketones, Ethers,

Organic Solvents Excellent
Esters, Hydrocarbons

Halogens Chlorine, Bromine Excellent

o Hydrogen Peroxide, Potassium

Oxidizing Agents Excellent

Permanganate
) Sodium Chloride, Calcium

Aqueous Salt Solutions ] Excellent

Chloride
) Mineral Oil, Gasoline,

Oils and Fuels ] ] Excellent
Hydraulic Fluid

Molten Alkali Metals Sodium, Potassium Poor

o Xenon Difluoride, Cobalt(l11)
Fluorinating Agents Poor

Fluoride

Note: While generally inert, PTFE can be attacked by molten alkali metals and potent

fluorinating agents.[5]
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Experimental Protocol: Chemical Immersion Testing

The chemical resistance of MS-143 can be evaluated based on ASTM D543, "Standard
Practices for Evaluating the Resistance of Plastics to Chemical Reagents."

Objective: To assess the effect of various chemical reagents on the physical and mechanical

properties of the cured MS-143 lubricant.

Apparatus: Immersion containers, analytical balance, and equipment for measuring changes in

physical properties (e.g., hardness, tensile strength).

Procedure:

» Prepare standardized test specimens of the cured MS-143 lubricant.

e Measure the initial weight, dimensions, and other relevant properties of the specimens.

e Immerse the specimens in the selected chemical reagents in sealed containers.

e Maintain the immersion at a specified temperature for a predetermined duration (e.g., 24

hours, 7 days).

o After the exposure period, remove the specimens, clean them, and re-measure their weight,

dimensions, and other properties.

Data Analysis: The changes in weight, dimensions, appearance, and mechanical properties are

calculated and reported to determine the level of chemical resistance.
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Chemical Immersion Testing Workflow
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Logical Relationship of Factors Affecting
Performance

The performance of MS-143 lubricant is a function of several interrelated factors. The following
diagram illustrates the logical relationship between the lubricant's composition, its key
properties, and its ultimate performance in an application.
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Factors Influencing MS-143 Performance

Conclusion

MS-143 lubricant, with its PTFE-based formulation, provides a superior solution for applications
requiring high thermal stability and broad chemical resistance. The data and methodologies
presented in this guide demonstrate its suitability for use in demanding research, scientific, and
drug development environments. Its robust performance ensures the reliability and longevity of
components and systems operating under extreme conditions.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12406210?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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